Cas no 1256633-39-2 (Benzyl (3-bromo-4-fluorophenyl)carbamate)

• Product Name: Benzyl (3-bromo-4-fluorophenyl)carbamate
• CAS No: 1256633-39-2
• MF: C₁₄H₁₁BrFNO₂
• MW: 324.145046472549
• MDL: MFCD18071052
• CID: 1056430
• Update Time: 2025-06-11

Benzyl (3-bromo-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3-bromo-4-fluorophenyl)carbamate
• N-Cbz-3-bromo-4-fluoroaniline
• benzyl N-(3-bromo-4-fluorophenyl)carbamate
• N-(3-Bromo-4-fluorophenyl)carbamic acid phenylmethyl ester

• MDL： MFCD18071052
• Inchi： 1S/C14H11BrFNO2/c15-12-8-11(6-7-13(12)16)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： AVLKMUXJCIPDEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 322.99600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.543±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 41.82000
• LogP: 4.35050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Benzyl (3-bromo-4-fluorophenyl)carbamate

Comprehensive Overview of Benzyl (3-bromo-4-fluorophenyl)carbamate (CAS No. 1256633-39-2)

Benzyl (3-bromo-4-fluorophenyl)carbamate (CAS No. 1256633-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carbamate linkage, makes it particularly valuable for designing enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in drug discovery, especially in targeting kinase pathways and GPCRs (G-protein-coupled receptors), which are hot topics in modern therapeutics.

The growing interest in Benzyl (3-bromo-4-fluorophenyl)carbamate aligns with the surge in demand for halogenated compounds in medicinal chemistry. Halogens like bromine and fluorine are known to enhance the metabolic stability and binding affinity of drug candidates, making this compound a focal point for optimizing pharmacokinetic properties. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, addressing pressing healthcare challenges such as drug resistance and chronic inflammation. These applications resonate with current trends in precision medicine and personalized therapies.

From a synthetic perspective, CAS No. 1256633-39-2 exemplifies the importance of protecting group strategies in multi-step organic synthesis. The benzyl group in this compound acts as a temporary shield for the carbamate functionality, enabling selective reactions at other sites of the molecule. This attribute is critical for constructing complex architectures like heterocycles and peptidomimetics, which dominate the landscape of small-molecule drug development. Industry professionals frequently search for efficient synthetic routes and scalable methodologies for such intermediates, reflecting the compound’s commercial relevance.

Environmental and regulatory considerations also play a pivotal role in the adoption of Benzyl (3-bromo-4-fluorophenyl)carbamate. With the rise of green chemistry principles, researchers are investigating solvent-free or catalytic methods to produce this compound sustainably. Questions like "How to minimize waste in carbamate synthesis?" or "What are the alternatives to traditional halogenation methods?" are frequently explored in academic and industrial forums. These discussions underscore the need for eco-friendly protocols without compromising yield or purity—a balance that defines modern chemical innovation.

In summary, Benzyl (3-bromo-4-fluorophenyl)carbamate (CAS No. 1256633-39-2) stands at the intersection of cutting-edge science and practical applications. Its structural features cater to diverse research needs, from targeted drug design to sustainable manufacturing. As the scientific community continues to unravel its potential, this compound is poised to remain a key player in advancing life sciences and material innovation.